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Compound of Interest

Compound Name: AKOS B018304

Cat. No.: B1586663 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

AKOS B018304 is an arylalkylidene derivative, identified as a potent inhibitor of the

Chikungunya virus and an allosteric inhibitor of ΔFosB DNA binding.[1][2] Its chemical formula

is C10H6N2O3S2, with a molecular weight of approximately 266.30 g/mol .[3][4] This document

provides detailed protocols for the preparation of stock solutions of AKOS B018304 for both in

vitro and in vivo research applications. Adherence to these guidelines is crucial for ensuring the

stability, and consistent performance of the compound in experimental settings.

Chemical Properties

A summary of the key chemical properties of AKOS B018304 is provided in the table below.
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Property Value Reference

CAS Number 6308-22-1 [1][3][4]

Molecular Formula C10H6N2O3S2 [3][4]

Molecular Weight 266.30 g/mol [3][4]

Appearance Off-white to gray solid powder [3]

Purity >98% [5]

Storage and Stability

Proper storage of AKOS B018304 is critical to maintain its integrity.

Form
Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [1][3]

4°C 2 years [3]

In Solvent -80°C 6 months to 1 year [1][3]

-20°C 1 month [1][3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[1][3]

Experimental Protocols
I. Preparation of In Vitro Stock Solutions

For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[2][3] It

is crucial to use fresh, anhydrous DMSO as the compound's solubility can be significantly

impacted by moisture.[1][3]

Materials:
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AKOS B018304 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

(Optional) Sonicator or water bath

Protocol:

Weighing: Accurately weigh the desired amount of AKOS B018304 powder.

Solvent Addition: Add the calculated volume of fresh DMSO to the powder. For example, to

prepare a 10 mM stock solution, add 0.3755 mL of DMSO to 1 mg of AKOS B018304.[3]

Dissolution: Vortex the solution thoroughly to facilitate dissolution. If precipitation or phase

separation occurs, gentle heating or sonication can be used to aid dissolution.[3]

Storage: Aliquot the stock solution into single-use sterile tubes and store at -80°C for long-

term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[3]

Stock Solution Concentration Table (for In Vitro Use in DMSO)
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Desired
Concentration

Mass of AKOS
B018304

Volume of DMSO
Molar
Concentration

1 mM 1 mg 3.7552 mL 1 mM

5 mM 1 mg 0.7510 mL 5 mM

10 mM 1 mg 0.3755 mL 10 mM

1 mM 5 mg 18.7758 mL 1 mM

5 mM 5 mg 3.7552 mL 5 mM

10 mM 5 mg 1.8776 mL 10 mM

1 mM 10 mg 37.5516 mL 1 mM

5 mM 10 mg 7.5103 mL 5 mM

10 mM 10 mg 3.7552 mL 10 mM

Data compiled from MedChemExpress.[3]

Solubility Data:

Solvent Solubility Reference

DMSO ≥ 77.5 mg/mL (291.03 mM) [3]

Ethanol 2 mg/mL [1]

Water Insoluble [1]

II. Preparation of In Vivo Formulations

For animal studies, specific formulations are required to ensure bioavailability and minimize

toxicity. Below are two established protocols.

Protocol 1: PEG300, Tween-80, and Saline Formulation

Materials:
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AKOS B018304

DMSO

PEG300

Tween-80

Saline

Procedure:

Prepare a concentrated stock solution of AKOS B018304 in DMSO (e.g., 25.8 mg/mL).

In a sterile tube, add the components in the following order, ensuring the solution is mixed

thoroughly after each addition:

10% DMSO (from the concentrated stock)

40% PEG300

5% Tween-80

45% Saline

This formulation results in a clear solution with a solubility of ≥ 2.58 mg/mL (9.69 mM).[3]

Protocol 2: SBE-β-CD in Saline Formulation

Materials:

AKOS B018304

DMSO

20% SBE-β-CD in Saline

Procedure:
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Prepare a concentrated stock solution of AKOS B018304 in DMSO (e.g., 25.8 mg/mL).

Add 10% of the DMSO stock solution to 90% of the 20% SBE-β-CD in saline solution.

Mix thoroughly to obtain a clear solution.

This formulation also yields a solubility of ≥ 2.58 mg/mL (9.69 mM).[3]

Workflow for In Vitro Stock Solution Preparation
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Workflow for Preparing AKOS B018304 In Vitro Stock Solution

Preparation

Dissolution

Storage

Weigh AKOS B018304 Powder

Add Anhydrous DMSO

Calculate volume for desired concentration

Vortex Thoroughly

Optional:
Heat or Sonicate

If precipitate forms

Aliquot into Single-Use Tubes

Store at -80°C (long-term)
or -20°C (short-term)

Click to download full resolution via product page

Caption: Workflow for preparing AKOS B018304 in vitro stock solution.

Mechanism of Action Diagram
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Proposed Mechanism of Action of AKOS B018304

AKOS B018304

ΔFosB

Allosteric Inhibition

DNA Binding

Disrupts DNA

Gene Transcription

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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